Cas no 1804889-79-9 (Ethyl 2-chloro-6-methyl-3-nitrophenylacetate)

• Product Name: Ethyl 2-chloro-6-methyl-3-nitrophenylacetate
• CAS No: 1804889-79-9
• MF: C₁₁H₁₂ClNO₄
• MW: 257.670282363892
• CID: 5006901
• Update Time: 2025-06-13

Ethyl 2-chloro-6-methyl-3-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-methyl-3-nitrophenylacetate

• Inchi： 1S/C11H12ClNO4/c1-3-17-10(14)6-8-7(2)4-5-9(11(8)12)13(15)16/h4-5H,3,6H2,1-2H3
• InChI Key： DMTMTAHCFJUYAK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C)=C1CC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• XLogP3: 2.9
• Topological Polar Surface Area: 72.1

Additional information on Ethyl 2-chloro-6-methyl-3-nitrophenylacetate

Recent Advances in the Study of Ethyl 2-chloro-6-methyl-3-nitrophenylacetate (CAS: 1804889-79-9) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 2-chloro-6-methyl-3-nitrophenylacetate (CAS: 1804889-79-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative has garnered attention due to its potential as a key intermediate in the synthesis of biologically active molecules, including agrochemicals and pharmaceuticals. Recent studies have explored its reactivity, synthetic utility, and applications in drug discovery, making it a focal point for researchers aiming to develop novel therapeutic agents.

The compound's structural features, including the chloro, methyl, and nitro substituents on the phenyl ring, contribute to its versatility in organic synthesis. Researchers have utilized Ethyl 2-chloro-6-methyl-3-nitrophenylacetate as a building block for the construction of more complex molecules, particularly in the development of heterocyclic compounds. These heterocycles often exhibit promising biological activities, such as antimicrobial, anti-inflammatory, and anticancer properties, highlighting the compound's importance in medicinal chemistry.

Recent publications have demonstrated innovative synthetic routes involving Ethyl 2-chloro-6-methyl-3-nitrophenylacetate. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed its use in the synthesis of novel indole derivatives, which were subsequently evaluated for their kinase inhibitory activity. The study reported significant inhibitory effects against specific cancer-related kinases, suggesting potential applications in targeted cancer therapy. Such findings underscore the compound's role in facilitating the discovery of new drug candidates.

In addition to its synthetic applications, Ethyl 2-chloro-6-methyl-3-nitrophenylacetate has been investigated for its physicochemical properties and stability under various conditions. Understanding these properties is crucial for optimizing its use in large-scale pharmaceutical manufacturing. Recent analytical studies have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and its derivatives, ensuring reproducibility and quality control in research and production settings.

Looking ahead, the continued exploration of Ethyl 2-chloro-6-methyl-3-nitrophenylacetate is expected to yield further insights into its potential applications. Ongoing research aims to expand its utility in green chemistry approaches, such as catalytic transformations and solvent-free reactions, to enhance sustainability in pharmaceutical synthesis. As the demand for innovative and efficient synthetic methodologies grows, this compound is poised to remain a valuable tool for chemists and researchers in the chemical biology and pharmaceutical industries.